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Compound of Interest

Compound Name: 2-Bromo-5-methoxyaniline

Cat. No.: B1269708 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties, synthesis, and handling of 2-Bromo-5-methoxyaniline, a key intermediate in the

synthesis of various biologically active compounds and advanced materials.

Core Chemical Properties
2-Bromo-5-methoxyaniline is an organic halogenated aromatic amine.[1] Its structure,

featuring a bromine atom and a methoxy group on an aniline ring, makes it a versatile building

block in organic synthesis.[1][2] It typically appears as a white to light yellow or brown

crystalline solid.[1][3] While only slightly soluble in water, it shows greater solubility in organic

solvents such as ethanol, acetone, and dimethylformamide.[1]

Data Summary

The quantitative properties of 2-Bromo-5-methoxyaniline are summarized in the table below

for easy reference.
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Property Value Source

Molecular Weight 202.05 g/mol [4][5][6][7]

Molecular Formula C₇H₈BrNO [2][4][5][6][7][8]

CAS Number 59557-92-5 [4][5][7][8][9]

Monoisotopic Mass 200.97893 Da [1][4]

Appearance White to off-white solid [1]

Topological Polar Surface Area 35.2 Å² [1]

Complexity 110 [1]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [1]

XLogP3 1.9 [4]

Molecular Weight Calculation Workflow
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The diagram below illustrates the logical workflow for calculating the

molecular weight of 2-Bromo-5-methoxyaniline based on its molecular formula.
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Atomic Weight Contribution

Molecular Formula
C₇H₈BrNO

Carbon (C)
7 x 12.011

Hydrogen (H)
8 x 1.008

Bromine (Br)
1 x 79.904

Nitrogen (N)
1 x 14.007

Oxygen (O)
1 x 15.999

Summation
Σ (Atoms x Atomic Weight)

Total Molecular Weight
202.05 g/mol

Click to download full resolution via product page

Calculation of 2-Bromo-5-methoxyaniline Molecular Weight.

Experimental Protocols
This section details a representative synthesis protocol and essential safety and handling

procedures for 2-Bromo-5-methoxyaniline.

A. Synthesis from 4-Bromo-3-nitroanisole[9]

This protocol describes the reduction of a nitro group to an amine.

Materials:

4-Bromo-3-nitroanisole
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Ethanol (EtOH)

Water (H₂O)

Iron (Fe) powder

Ammonium chloride (NH₄Cl)

Ether or Ethyl Acetate

Magnesium sulfate (MgSO₄)

Concentrated Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Thionyl chloride (SOCl₂)

Procedure:

Dissolve 4-Bromo-3-nitroanisole (1.0 eq.) in a solvent mixture of ethanol and water.

Add iron powder (5.0 eq.) and ammonium chloride (4.0 eq.) to the solution.

Heat the reaction mixture to reflux for 2 hours.

After the reaction is complete, extract the organic phase with ether (4 x 100 mL).

Combine the organic phases and dry with magnesium sulfate.

Remove the solvent under reduced pressure to yield 2-Bromo-5-methoxyaniline. The

product can be further purified by column chromatography.

B. Safety and Handling

Due to its hazard profile, proper safety precautions are mandatory when handling 2-Bromo-5-
methoxyaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/product/b1269708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification: The compound is harmful if swallowed, inhaled, or in contact with skin.

[4][10] It causes skin and serious eye irritation.[4]

Engineering Controls: Work should be conducted in a chemical fume hood to ensure

adequate ventilation.[10]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.[10]

Eye Protection: Safety goggles or a face shield are required.[10][11]

Clothing: A laboratory coat or other protective clothing must be worn.[10]

First Aid Measures:

Skin Contact: Immediately wash the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[10][11]

Eye Contact: Immediately flush eyes with water for at least 15 minutes.[10][11]

Inhalation: Move the individual to fresh air.[10][11]

Ingestion: Wash out the mouth with water and seek immediate medical attention.[10]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[1]

Refrigerated storage is recommended.[10]

Applications in Research and Development
2-Bromo-5-methoxyaniline is a valuable intermediate primarily utilized in the pharmaceutical

and advanced materials sectors.

Pharmaceutical Synthesis: It serves as a crucial building block in the preparation of various

Active Pharmaceutical Ingredients (APIs).[3] Notable applications include its use in the

synthesis of epidermal growth factor receptor (EGFR) inhibitors, urolithin derivatives, and

melatonergic ligands.[3][9]
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OLED Materials: In materials science, it is an important intermediate for creating organic

electroluminescent devices (OLEDs).[3][9]

The reactivity of its functional groups allows for its participation in various synthetic

transformations, particularly cross-coupling reactions, which are fundamental in the

development of novel compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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